![molecular formula C16H18N2O3S B5849041 N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide](/img/structure/B5849041.png)
N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide, also known as GW 501516, is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of sports performance enhancement and disease prevention.
Mechanism of Action
N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide 501516 functions as a PPARδ agonist, which activates a cascade of signaling pathways involved in lipid metabolism, glucose homeostasis, and energy expenditure. It has been shown to increase the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, leading to an increase in endurance and energy expenditure.
Biochemical and Physiological Effects:
This compound 501516 has been shown to have a number of biochemical and physiological effects. It has been shown to increase endurance and improve lipid metabolism in animal models. It has also been shown to improve glucose tolerance and insulin sensitivity in obese and diabetic animal models.
Advantages and Limitations for Lab Experiments
N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide 501516 has several advantages for lab experiments. It is a potent and selective PPARδ agonist, which makes it an ideal tool for studying the role of PPARδ in various physiological processes. However, it is important to note that this compound 501516 has been shown to cause cancer in animal models, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide 501516. One area of interest is its potential therapeutic applications in the treatment of metabolic disorders, such as obesity and type 2 diabetes. Another area of interest is its potential applications in the field of sports performance enhancement. Finally, more research is needed to understand the potential risks associated with the use of this compound 501516, particularly with regard to its carcinogenic effects.
Synthesis Methods
The synthesis of N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide 501516 involves the condensation of 4-isopropylbenzoic acid with thionyl chloride to form 4-isopropylbenzoyl chloride. The resulting compound is then reacted with 4-aminosulfonylphenylboronic acid in the presence of palladium catalyst to form this compound 501516.
Scientific Research Applications
N-[4-(aminosulfonyl)phenyl]-4-isopropylbenzamide 501516 has been extensively studied for its potential applications in the field of sports performance enhancement. It has been shown to increase endurance and improve lipid metabolism in animal models. It has also been investigated for its potential therapeutic applications in the treatment of metabolic disorders, such as obesity and type 2 diabetes.
Properties
IUPAC Name |
4-propan-2-yl-N-(4-sulfamoylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-11(2)12-3-5-13(6-4-12)16(19)18-14-7-9-15(10-8-14)22(17,20)21/h3-11H,1-2H3,(H,18,19)(H2,17,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQHOESIGFZGDLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.